Cas no 2115662-19-4 (3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile)

• Product Name: 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile
• CAS No: 2115662-19-4
• MF: C₁₀H₉F₂NS
• MW: 213.24696803093
• CID: 6185914
• PubChem ID: 165701936
• Update Time: 2025-06-08

3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile
• 3-{4-[(difluoromethyl)sulfanyl]phenyl}propanenitrile
• EN300-1953253
• 2115662-19-4

• Inchi： 1S/C10H9F2NS/c11-10(12)14-9-5-3-8(4-6-9)2-1-7-13/h3-6,10H,1-2H2
• InChI Key： MUHVXPBKBYKCJQ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)CCC#N

Computed Properties

• Exact Mass: 213.04237679g/mol
• Monoisotopic Mass: 213.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.1Ų

Additional information on 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile

Introduction to 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile (CAS No. 2115662-19-4)

3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2115662-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a nitrile functional group and a phenyl ring substituted with a difluoromethylsulfanyl moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The difluoromethylsulfanyl group is a key structural element that imparts distinct chemical and biological properties to the molecule. This substituent has been widely studied for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, the incorporation of difluoromethylsulfanyl groups into drug candidates has been associated with increased efficacy and reduced toxicity in several preclinical studies. The nitrile group, on the other hand, is known for its role in facilitating hydrogen bonding interactions, which can be crucial for optimizing interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses, making it a potential lead compound for the development of anti-inflammatory therapies. Additionally, its structural motif is reminiscent of molecules that have shown promise in treating neurological disorders, further highlighting its therapeutic potential.

The synthesis of 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions, nucleophilic substitution, and cyanation processes. The use of advanced catalytic systems has streamlined these synthetic routes, making it feasible to produce larger quantities of the compound for both research and commercial purposes. Furthermore, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.

In vitro studies have begun to unravel the mechanistic aspects of 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile's interaction with biological targets. Initial experiments have demonstrated its ability to bind to specific protein receptors with high affinity, suggesting potential applications in targeted therapy. The presence of both polar and non-polar regions in its structure allows for favorable interactions with both hydrophilic and hydrophobic parts of biological targets, which is often essential for effective drug design. Detailed structural-activity relationship (SAR) studies are ongoing to optimize its pharmacological properties further.

The pharmacokinetic profile of 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile is another area of active investigation. Preliminary data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical factors for determining its suitability as a drug candidate. The metabolic stability imparted by the difluoromethylsulfanyl group appears to contribute significantly to its prolonged half-life in vivo, potentially allowing for less frequent dosing regimens. Additionally, studies on its excretion pathways are being conducted to assess whether it undergoes renal or biliary clearance.

The potential therapeutic applications of 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile are diverse and span multiple disease areas. Given its structural similarities to known bioactive molecules, it may serve as a scaffold for designing drugs targeting cancer, inflammation, and neurodegenerative diseases. Preclinical models are being employed to evaluate its efficacy in these contexts, with initial results showing promising signs of activity. For instance, in cancer models, the compound has demonstrated the ability to inhibit proliferation of certain tumor cell lines by modulating key signaling pathways.

The development of novel drug candidates often involves iterative optimization processes based on feedback from both computational modeling and experimental data. For 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile, ongoing research aims to fine-tune its chemical structure to enhance potency while minimizing off-target effects. Strategies such as derivatization at various positions on the phenyl ring or modifications to the nitrile group are being explored. These efforts are supported by high-throughput screening technologies that allow for rapid assessment of large libraries of compounds.

The role of analytical chemistry techniques cannot be overstated in ensuring the quality and consistency of 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile throughout its development lifecycle. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed for structural elucidation and purity assessment. Chromatographic techniques like high-performance liquid chromatography (HPLC) are used for purification and quantification purposes during both laboratory-scale synthesis and industrial production.

Ethical considerations are integral to pharmaceutical research involving compounds like 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile. Ensuring compliance with regulatory guidelines is paramount throughout clinical development phases if human trials become feasible in the future. This includes adherence to Good Manufacturing Practices (GMP) for synthesis processes as well as ethical standards governing animal testing protocols used in preclinical studies.

The future prospects for 3-{4-(difluoromethyl)sulfanylphenyl}propanenitrile remain bright as continued research uncovers new avenues for its application across different therapeutic domains。 Collaborative efforts between academia， industry，and regulatory agencies will be essential in advancing this compound from bench science toward potential clinical use。 As our understanding grows， so too will our ability to harness its unique properties responsibly。